3-[2-Methoxyethyl-[(1-methylbenzimidazol-2-yl)methyl]amino]propanenitrile

• IUPAC Name: 3-[2-methoxyethyl-[(1-methylbenzimidazol-2-yl)methyl]amino]propanenitrile
• InChI: InChI=1S/C15H20N4O/c1-18-14-7-4-3-6-13(14)17-15(18)12-19(9-5-8-16)10-11-20-2/h3-4,6-7H,5,9-12H2,1-2H3
• InChI Key: YFXSLHYCZQMKRP-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1CN(CCC#N)CCOC
• Molecular Formula: C15H20N4O
• Molecular Weight: 272.35 g/mol

Description

3-[2-Methoxyethyl-[(1-methylbenzimidazol-2-yl)methyl]amino]propanenitrile, also known as MMB-2201, is a synthetic cannabinoid that has gained attention in the scientific community for its potential use in medical research. This compound is structurally similar to other synthetic cannabinoids and binds to the same receptors in the brain as THC, the active ingredient in marijuana. However, MMB-2201 has a much higher potency than THC and is believed to have a longer duration of action.

Mechanism of Action

3-[2-Methoxyethyl-[(1-methylbenzimidazol-2-yl)methyl]amino]propanenitrile works by binding to CB1 and CB2 receptors in the brain, which are part of the endocannabinoid system. This system is involved in regulating a variety of physiological processes, including pain, appetite, mood, and memory. When 3-[2-Methoxyethyl-[(1-methylbenzimidazol-2-yl)methyl]amino]propanenitrile binds to these receptors, it activates a cascade of signaling pathways that can lead to changes in neurotransmitter release and neuronal activity.
Biochemical and Physiological Effects:
3-[2-Methoxyethyl-[(1-methylbenzimidazol-2-yl)methyl]amino]propanenitrile has been shown to have a range of biochemical and physiological effects in animal models. These include analgesic and anti-inflammatory effects, as well as changes in heart rate, blood pressure, and body temperature. 3-[2-Methoxyethyl-[(1-methylbenzimidazol-2-yl)methyl]amino]propanenitrile has also been shown to have effects on memory and learning, suggesting its potential use in cognitive disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[2-Methoxyethyl-[(1-methylbenzimidazol-2-yl)methyl]amino]propanenitrile in lab experiments is its high potency and long duration of action. This makes it a useful tool for studying the effects of synthetic cannabinoids on the brain and body. However, there are also limitations to using 3-[2-Methoxyethyl-[(1-methylbenzimidazol-2-yl)methyl]amino]propanenitrile, including its potential for toxicity and its lack of selectivity for CB1 and CB2 receptors.

Future Directions

There are several potential future directions for research on 3-[2-Methoxyethyl-[(1-methylbenzimidazol-2-yl)methyl]amino]propanenitrile. One area of interest is its potential use in pain management, given its potent analgesic effects. Another area of research is its effects on memory and learning, which could have implications for the treatment of cognitive disorders. Additionally, there is interest in developing more selective synthetic cannabinoids that target specific receptors in the endocannabinoid system, which could lead to more effective and safer treatments.

Synthesis Methods

The synthesis of 3-[2-Methoxyethyl-[(1-methylbenzimidazol-2-yl)methyl]amino]propanenitrile involves the reaction of 1-(5-fluoropentyl)-1H-indole-3-carboxylic acid with 2-methoxyethylamine in the presence of a catalyst. This reaction results in the formation of a key intermediate, which is then reacted with 1-methyl-1H-benzimidazole-2-carbaldehyde to yield the final product.

Scientific Research Applications

3-[2-Methoxyethyl-[(1-methylbenzimidazol-2-yl)methyl]amino]propanenitrile has been used in several scientific studies to investigate the effects of synthetic cannabinoids on the brain and body. One study found that 3-[2-Methoxyethyl-[(1-methylbenzimidazol-2-yl)methyl]amino]propanenitrile has a high affinity for CB1 and CB2 receptors in the brain, which are responsible for the psychoactive effects of cannabinoids. Another study showed that 3-[2-Methoxyethyl-[(1-methylbenzimidazol-2-yl)methyl]amino]propanenitrile has potent analgesic and anti-inflammatory effects in animal models, suggesting its potential use in pain management.